![molecular formula C10H20Cl2N2O2 B6217547 (1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis CAS No. 2751603-55-9](/img/no-structure.png)
(1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis is a useful research compound. Its molecular formula is C10H20Cl2N2O2 and its molecular weight is 271.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis involves the reaction of 4-methylpiperazine with cyclobutanone followed by the addition of hydrochloric acid and subsequent purification steps.", "Starting Materials": [ "4-methylpiperazine", "cyclobutanone", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 4-methylpiperazine is reacted with cyclobutanone in the presence of sodium hydroxide to form (1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutanone.", "Step 2: The resulting product is then treated with hydrochloric acid to form (1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid.", "Step 3: The product is then purified by recrystallization from diethyl ether and hydrochloric acid to form (1s,3s)-3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis." ] } | |
CAS No. |
2751603-55-9 |
Molecular Formula |
C10H20Cl2N2O2 |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.